Benzil monoxime

• Molecular Formula: C14H11NO2
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 2-hydroxyimino-1,2-diphenylethanone
• InChI: InChI=1S/C14H11NO2/c16-14(12-9-5-2-6-10-12)13(15-17)11-7-3-1-4-8-11/h1-10,17H
• InChI Key: OLBYFEGTUWWPTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NO)C(=O)C2=CC=CC=C2

Description

Benzil monoxime is a useful research compound. Its molecular formula is C14H11NO2 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzil monoxime suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzil monoxime including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

As shown in the following reaction 1, 30 g of benzil monoxime acrylate, which is obtained from the reaction of benzil monoxime and chloroacylate, and 1 L of chloroform were added into a 2 L reactor, and was stirred and cooled in iced water. 47 g of 3-chloroperoxybenzoicacid(mCPBA) were slowly added into the cooled solution, and the reaction was carried out at room temperature for 24 hours. After completion of the reaction, the 3-chlorobenzoicacid (by-product) was removed by filtering the product, and then the residual 3-chlorobenzoicacid was removed by washing 2 times with saturated sodium sulfite aqueous solution, 1 time with saturated sodium bicarbonate aqueous solution, 1 time with saturated sodium chloride aqueous solution, and 1 time with distilled water. Next, the product was dried with magnesium sulfate, and chloroform was removed under reduced pressure, and then the product was vacuum dried for 1 day to obtain 25.5 g of the pure benzil monoxime acrylate oxide. NMR spectrum of the obtained benzil monoxime acrylate oxide is described in FIG. 1.